![molecular formula C9H8N2O2S B2795941 Methyl 6-aminobenzo[d]thiazole-2-carboxylate CAS No. 1048367-37-8](/img/structure/B2795941.png)
Methyl 6-aminobenzo[d]thiazole-2-carboxylate
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Overview
Description
Scientific Research Applications
Synthesis and Building Blocks in Drug Discovery
Methyl 6-aminobenzo[d]thiazole-2-carboxylate and its derivatives are widely used in synthetic and medicinal chemistry. They serve as building blocks in drug discovery due to their capacity for substitution at multiple positions, enabling extensive exploration of chemical space around the molecule. This flexibility is beneficial for designing ligands for specific targets (Durcik et al., 2020).
Novel Polyfunctionalized Compounds
Research has also focused on developing novel polyfunctionalized benzo[d]thiazole derivatives, like 6-amino-2-cyanobenzo[d]thiazole-5-carboxylate ester. These compounds are functionalized as molecular bricks for creating innovative molecular systems, showcasing the adaptability of benzo[d]thiazole derivatives in chemical synthesis (Hédou et al., 2014).
Biological Properties and Antibacterial Activity
Benzo[d]thiazole derivatives, including those related to this compound, have been investigated for their biological properties. For instance, certain derivatives show significant antibacterial and antifungal activities, demonstrating the potential therapeutic applications of these compounds in addressing microbial infections (Shafi et al., 2021).
Heterocyclic Core Synthesis for Natural Products
The synthesis of heterocyclic cores resembling natural products, such as violatinctamine and erythrazole A, has been achieved using benzo[d]thiazole derivatives. This highlights the utility of these compounds in mimicking and studying complex natural structures (Blunt et al., 2015).
Spectrophotometric Applications
Benzo[d]thiazole derivatives have been used in developing chromogenic reagents for spectrophotometric determinations, such as in the measurement of trace elements like nickel. This application demonstrates the versatility of these compounds beyond medicinal chemistry (Fan & Zhu, 1998).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
methyl 6-amino-1,3-benzothiazole-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2O2S/c1-13-9(12)8-11-6-3-2-5(10)4-7(6)14-8/h2-4H,10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPZRTPUGIYGNID-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=NC2=C(S1)C=C(C=C2)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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